Cas no 885280-76-2 (4-Thiazolemethanamine,2-(3-aminophenyl)-)
885280-76-2 structure
Product Name:4-Thiazolemethanamine,2-(3-aminophenyl)-
CAS No:885280-76-2
MF:C10H11N3S
MW:205.279440164566
CID:711825
PubChem ID:53407706
Update Time:2025-04-19
4-Thiazolemethanamine,2-(3-aminophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolemethanamine,2-(3-aminophenyl)-
- 3-(4-Aminomethyl-thiazol-2-yl)-phenylamine
- 3-(4-AMINOMETHYL-THIAZOL-2-YL)PHENYLAMINE,
- 3-[4-(aminomethyl)-1,3-thiazol-2-yl]aniline
- 3-(4-(AMINOMETHYL)THIAZOL-2-YL)ANILINE
- 4-Thiazolemethanamine,2-(3-aminophenyl)
- DTXSID20696000
- AB27141
- 885280-76-2
- FT-0762750
- DB-077852
-
- Inchi: 1S/C10H11N3S/c11-5-9-6-14-10(13-9)7-2-1-3-8(12)4-7/h1-4,6H,5,11-12H2
- InChI Key: QUXOFRGYFWHYLG-UHFFFAOYSA-N
- SMILES: S1C=C(CN)N=C1C1C=CC=C(C=1)N
Computed Properties
- Exact Mass: 205.06700
- Monoisotopic Mass: 205.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.8
- Topological Polar Surface Area: 93.2Ų
Experimental Properties
- PSA: 93.17000
- LogP: 3.13250
4-Thiazolemethanamine,2-(3-aminophenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527429-1g |
3-(4-(Aminomethyl)thiazol-2-yl)aniline |
885280-76-2 | 97% | 1g |
$290 | 2023-01-04 | |
| Alichem | A059005409-5g |
3-(4-(Aminomethyl)thiazol-2-yl)aniline |
885280-76-2 | 97% | 5g |
$1308.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747507-1g |
3-(4-(Aminomethyl)thiazol-2-yl)aniline |
885280-76-2 | 98% | 1g |
¥2461.00 | 2024-04-27 |
4-Thiazolemethanamine,2-(3-aminophenyl)- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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